Cas no 92-51-3 (1,1’-Bicyclohexyl)

1,1’-Bicyclohexyl Properties

Names and Identifiers

• bicyclohexyl
• 1,1’-bicyclohexyl
• 1,1-Bicyclohexyl
• 1,1'-Biphenyl, dodecahydro-
• Bicyclohexane
• cis,cis-bicyclohexyl
• Cyclohexane, cyclohexyl-
• Cyclohexylcyclohexane
• Dicyclohexane
• all-trans polyisocyanide
• HNC
• hydrogen isocianide
• Hydrogen Isocyanid
• Hydrogen isocyanide
• hydrogenated biphenyl
• hydroisocyanic acid
• Isocyanwasserstoff
• isohydrocyanic acid
• isohydrogen cyanide
• isoprussic acid
• nitriliomethanide
• perhydrobiphenyl
• tetrahydrobiphenyl
• 1,1′-Bi(cyclohexyl)
• BCH
• Dicyclohexyl
• NSC-59855
• W-109341
• DTXCID501802
• NSC59855
• 1,1'-Bi(cyclohexane)
• NS00021387
• 1, dodecahydro-
• Bicyclohexyl, 99%
• Y77501141O
• 1,1'-BI(CYCLOHEXYL)
• Q21099094
• 1,1'-Bicyclohexyl
• MFCD00003815
• DTXSID8021802
• UNII-Y77501141O
• Dicyclohexyl, United States Pharmacopeia (USP) Reference Standard
• CAS-92-51-3
• N10369
• EINECS 202-161-4
• NCGC00255206-01
• NSC 59855
• bi(cyclohexane)
• FT-0624222
• BS-29633
• 92-51-3
• Tox21_302104
• AI3-01174
• CHEMBL1231413
• cyclohexylcyclohexan
• Cyclohexyl Cyclohexane
• CS-0081506
• Dodecahydrobiphenyl
• SY012941
• AKOS005207082
• B0902
• DB-057310
• 1,1'Biphenyl, dodecahydro
• Cyclohexane, cyclohexyl
• +Expand

• MDL： MFCD00003815
• InChIKey： WVIIMZNLDWSIRH-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H22/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h11-12H,1-10H2
• SMILES： C1CCC(CC1)C2CCCCC2
• BRN： 1848266

Computed Properties

• Exact Mass: 166.17200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 482.195405
• Heavy Atom Count: 12
• Complexity: 100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 89.7

Experimental Properties

• LogP: 4.14700
• PSA: 0.00000
• Refractive Index: n20/D 1.478(lit.)
• Boiling Point: 239°C(lit.)
• Melting Point: 3-4 °C (lit.)
• Vapor Pressure: 0.1±0.2 mmHg at 25°C
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Solubility: Difficult to mix.
• Color/Form: Colorless flowing liquid. It has a pleasant smell. Stable to oxidants.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in acetone, ether, ethanol and benzene, insoluble in water.
• Density: 0.864 g/mL at 25 °C(lit.)

1,1’-Bicyclohexyl Security Information

• Symbol: GHS09
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
• Hazard Statement： H400
• Warning Statement： P273
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 50
• Signal Word：Warning
• TSCA：T
• HazardClass：IRRITANT

1,1’-Bicyclohexyl Customs Data

• HS CODE：2902199090
• Customs Data：

  China Customs Code:

  2902199090

  Overview:

  2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons